Cas no 1422510-03-9 (1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one)

• Product Name: 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one
• CAS No: 1422510-03-9
• MF: C₁₀H₇ClF₂O₂
• MW: 232.611189126968
• CID: 6366066
• PubChem ID: 89406105
• Update Time: 2025-07-19

1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one
• SCHEMBL14692447
• 1-[5-chloro-2-(difluoromethoxy)phenyl]prop-2-en-1-one
• EN300-1957192
• VGXQRWYYWGNRRW-UHFFFAOYSA-N
• 1422510-03-9

• Inchi： 1S/C10H7ClF2O2/c1-2-8(14)7-5-6(11)3-4-9(7)15-10(12)13/h2-5,10H,1H2
• InChI Key： VGXQRWYYWGNRRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C=C)=O)C=1)OC(F)F

Computed Properties

• Exact Mass: 232.0102635g/mol
• Monoisotopic Mass: 232.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 1422510-03-9 and Product Name: 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one

The compound with the CAS number 1422510-03-9 and the product name 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and difluoromethoxy substituents in its molecular framework contributes to its distinctive reactivity and biological activity, making it a subject of intense research interest.

In the realm of synthetic organic chemistry, 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The chlorine atom at the 5-position and the difluoromethoxy group at the 2-position provide strategic handles for further functionalization, enabling chemists to design complex molecular architectures with tailored biological properties. This flexibility has made it a valuable building block in the development of novel therapeutic agents targeting a wide range of diseases.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The phenylprop-2-enone core structure is known to exhibit inhibitory activity against several kinases by interfering with their ATP-binding sites. The introduction of electron-withdrawing groups such as chlorine and difluoromethoxy enhances the compound's binding affinity and selectivity, making it a promising candidate for further optimization.

One of the most compelling aspects of 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one is its potential in modulating enzyme activity through covalent binding. The electrophilic nature of the carbonyl group allows for nucleophilic attack by biological targets, leading to irreversible inhibition. This mechanism has been exploited in the development of protease inhibitors, which are essential in treating viral infections and cancer. The compound's ability to form stable covalent bonds with key enzymes suggests its utility in designing drugs with prolonged duration of action.

The impact of fluorine atoms on the biological activity of pharmaceutical compounds is well-documented. In 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one, the presence of two fluorine atoms at the 2-position significantly enhances its metabolic stability and lipophilicity. These properties are crucial for improving drug bioavailability and crossing biological barriers such as the blood-brain barrier. Furthermore, fluorine substitution can influence electronic distributions within the molecule, affecting its interactions with biological targets.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one towards various protein targets. Molecular docking studies have revealed that this compound can effectively bind to kinases and other enzymes involved in disease pathways. These computational insights have guided experimental efforts, leading to more efficient synthetic strategies and improved drug candidates.

The synthesis of 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as cross-coupling reactions, radical additions, and palladium-catalyzed transformations have been employed to construct its complex framework. The optimization of these synthetic routes has been crucial in achieving high yields and purity, ensuring that subsequent biological evaluations are conducted on robust material.

In conclusion, 1-5-chloro-2-(difluoromethoxy)phenylprop-2-en-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further, driving innovation in therapeutic development.